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In the realms of pharmaceutical development, mechanistic studies, and advanced materials
science, the substitution of hydrogen with its heavier, stable isotope, deuterium, is a critical
technique. Deuterated compounds, such as fully deuterated methyl formate (DCOOCDs, or
methyl formate-d4), serve as indispensable tools. They are utilized as non-radioactive tracers
in metabolic studies, as solvents in Nuclear Magnetic Resonance (NMR) spectroscopy to avoid
proton signal interference, and in drug development to modulate metabolic pathways by
leveraging the kinetic isotope effect. This effect, stemming from the greater mass of deuterium,
results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H)
bond. Consequently, the physical and spectroscopic properties of deuterated molecules differ
measurably from their protium counterparts. This guide provides a comprehensive overview of
the physical properties of methyl formate-d4, offering both established data and field-proven
insights into its characterization and verification.

Core Physical Properties: A Comparative Analysis

The replacement of all four hydrogen atoms in methyl formate with deuterium results in a
significant increase in molecular weight and subtle but important changes in other physical
properties. While extensive experimental data for the fully deuterated species is not as
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widespread as for its non-deuterated analog, we can compile known values and predict others
based on established principles of isotopic effects.

Table 1: Comparative Physical Properties of Methyl Formate and Methyl Formate-d4
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BENGHE

Property

Methyl Formate
(HCOOCH:s)

Methyl Formate-d4
(DCOOCDs)

Rationale for
Difference

CAS Number

107-31-3[1]

23731-40-0[2]

Unique identifier for

each isotopologue.

Molecular Formula

C2H402[1]

C2D402

Replacement of
protium (H) with

deuterium (D).

Molecular Weight

60.05 g/mol [1]

64.08 g/mol

Increased mass due
to four deuterium

atoms.

Appearance

Colorless liquid[2]

Colorless liquid[2]

Isotopic substitution
does not affect visible

color.

Melting Point

-100 °C (-148 °F)[1]

Expected to be slightly
higher than -100 °C

Deuteration can lead
to stronger
intermolecular forces,
slightly raising the

melting point.

Boiling Point

32 °C (90 °F)[1]

Expected to be slightly
higher than 32 °C

Stronger
intermolecular forces
(van der Waals) due
to lower vibrational
frequencies in the
deuterated molecule
reduce zero-point
energy, leading to a
slightly higher boiling
point.[3]

Density

0.974 g/mL at 20 °C[4]

Expected to be >
0.974 g/mL

The increase in mass
is greater than the
change in molar
volume, resulting in a

higher density.
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Spectroscopic Characterization: The Fingerprint of
Deuteration

The most definitive method for confirming the identity and isotopic purity of methyl formate-d4
is through spectroscopic analysis. Each technique provides a unique and crucial piece of
evidence.

Mass Spectrometry (MS)

Mass spectrometry directly measures the mass-to-charge ratio (m/z) of the molecule and its
fragments, providing unequivocal proof of deuteration.

e Molecular lon (M+): The molecular ion peak for methyl formate-d4 will appear at m/z = 64.
This is a direct reflection of its increased molecular weight compared to the non-deuterated
version (m/z = 60).[5]

o Key Fragmentation Pattern: The fragmentation pattern is a powerful diagnostic tool. In
electron ionization (EI-MS), the molecule breaks in predictable ways. Key expected
fragments for DCOOCD:s include:

o m/z = 35: Corresponding to the [CDsQO]* fragment. This is a shift from the m/z = 31 peak
([CHsO]J%) seen in standard methyl formate, which is often the base peak.[5]

o m/z = 30: Corresponding to the [DCO]* fragment, resulting from the loss of the methoxy-
d3 radical (*OCDs). This is shifted from m/z = 29 ([HCQO]*).

o The absence of significant peaks at m/z 60, 31, and 29 is a strong indicator of high
isotopic purity.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrational frequencies of chemical bonds. The increased mass
of deuterium causes C-D bonds to vibrate at a lower frequency (wavenumber) than C-H bonds,
providing a clear spectral signature.

e C-D Stretching Region: The most telling feature in the IR spectrum of methyl formate-d4 is
the appearance of strong absorption bands in the 2000-2250 cm~1 region. These bands are
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attributed to the C-D stretching vibrations of the formyl (D-C=0) and methyl (-CDs) groups.

» Absence of C-H Stretching: Conversely, the characteristic C-H stretching bands typically
seen between 2800-3000 cm~1 for standard methyl formate will be absent.[6]

e Carbonyl (C=0) Stretch: The C=0 stretching frequency, typically around 1720 cm~1, may
experience a slight shift due to the electronic effects of the adjacent deuterium atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation and is exceptionally powerful for assessing
isotopic labeling.

e 1H (Proton) NMR: An ideal *H NMR spectrum of pure methyl formate-d4 will show no
signals. The absence of peaks is a powerful confirmation that all hydrogen atoms have been
replaced by deuterium. Trace peaks corresponding to residual protium in the sample or
solvent can be used to quantify isotopic purity.

e 13C NMR: The 3C NMR spectrum provides information about the carbon skeleton.

o Chemical Shifts: The chemical shifts for the two carbon atoms in methyl formate-d4 will
be very similar to those in the standard compound (typically ~51 ppm for the methyl
carbon and ~161 ppm for the formyl carbon).[4]

o C-D Coupling: Crucially, the signals will not be singlets. Due to coupling with the attached
deuterium atoms (which have a nuclear spin, I=1), the signals will be split into multiplets.
The formyl carbon (D-C=0) will appear as a triplet, and the methyl carbon (-CD3) will
appear as a septet (a 1:3:6:7:6:3:1 pattern). This coupling provides definitive proof of the
location of the deuterium atoms.

Experimental Protocols: A Practical Guide
Protocol 1: Micro-Boiling Point Determination

Given the volatility and typically small sample sizes of isotopically labeled compounds, a micro-
boiling point determination using a Thiele tube is the preferred method.

Objective: To accurately determine the boiling point of a small liquid sample.
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Methodology:
e Apparatus Setup:

o Secure a Thiele tube to a ring stand using a clamp. The tube should be filled with mineral
oil to a level just above the top of the side-arm.

o Obtain a small sample tube (e.g., a 75 mm test tube) and attach it to a thermometer using
a small rubber band. The bottom of the sample tube should be level with the thermometer
bulb.

o Create an inverted capillary by sealing one end of a capillary tube in a flame.[7]
e Sample Preparation:

o Add approximately 0.5 mL of methyl formate-d4 into the sample tube.

o Place the inverted (sealed end up) capillary tube into the sample tube.[8]
e Measurement:

o Insert the thermometer/sample assembly into the Thiele tube, ensuring the sample is fully
immersed in the oil.

o Gently heat the side-arm of the Thiele tube with a micro-burner or heat gun. This design
promotes even heat distribution via convection.

o Observe the inverted capillary tube. As the liquid heats, trapped air will expand and exit as
a slow stream of bubbles.

o Continue heating until a rapid, continuous stream of bubbles emerges from the capillary
tip. This indicates the vapor pressure of the liquid equals the external pressure.

o Remove the heat source and allow the apparatus to cool slowly.

o Data Acquisition:
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o The stream of bubbles will slow and eventually stop. The moment the bubbles cease and
the liquid is drawn back into the capillary tube, the vapor pressure inside the capillary is
eqgual to the atmospheric pressure.

o Record the temperature at this exact moment. This is the boiling point of the liquid.[7]
o Record the ambient barometric pressure, as boiling point is pressure-dependent.
Causality Behind Choices:

e Thiele Tube: Its specific shape creates a convection current in the heating oil, ensuring
uniform and gentle heating, which is critical for accuracy.[7]

 Inverted Capillary: This acts as its own manometer, trapping the vapor of the substance. The
rapid bubbling signifies that the vapor pressure has overcome the atmospheric pressure. The
point at which the liquid re-enters is the precise equilibrium point.[8]

Protocol 2: NMR Sample Preparation and Analysis

Objective: To prepare a high-quality sample of methyl formate-d4 for 3C NMR analysis to
confirm its identity and isotopic labeling pattern.

Methodology:
e Solvent and Standard Selection:

o Choose a deuterated solvent in which the sample is soluble and whose signals do not
overlap with the expected sample signals. For methyl formate-d4, deuterated chloroform
(CDCIs) or deuterated acetone (acetone-d6) are suitable choices.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), which
provides a reference signal at 0.0 ppm.

e Sample Preparation:

o In a clean, dry vial, dissolve approximately 20-50 mg of methyl formate-d4 in 0.6-0.7 mL
of the chosen deuterated solvent containing TMS.[6]
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o Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution
through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-
guality 5 mm NMR tube. Solid impurities will degrade the magnetic field homogeneity and
broaden the spectral lines.[2]

* NMR Spectrometer Setup:
o Insert the NMR tube into the spectrometer.

o The spectrometer will "lock™ onto the deuterium signal of the solvent (e.g., the 'D' in
CDCls). This lock maintains a stable magnetic field during the experiment.

o "Shim" the sample. This is an automated or manual process that optimizes the
homogeneity of the magnetic field across the sample volume, resulting in sharp, well-
resolved peaks.

» Data Acquisition:

o Acquire a standard proton-decoupled 3C NMR spectrum. This will show the chemical shift
of each carbon.

o To observe the C-D coupling, acquire a proton-coupled (or non-decoupled) 3C NMR
spectrum. This is a critical step for this specific analysis.

o Data Analysis:
o Confirm the presence of two signals at the expected chemical shifts (~51 and ~161 ppm).

o Analyze the multiplicity (splitting pattern) of each signal in the non-decoupled spectrum.
Verify that the formyl carbon is a triplet and the methyl carbon is a septet. The observation
of these specific patterns confirms the DCOOCDs structure.

Trustworthiness and Self-Validation:

e The protocol is self-validating because the expected outcome is highly specific. The
combination of correct chemical shifts and the unique C-D coupling patterns provides a
multi-layered confirmation of the molecule's identity that would be nearly impossible to
produce with an incorrect substance.
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Logical Workflow: Quality Control and Verification

The following diagram illustrates a logical workflow for the comprehensive characterization and
quality control verification of a newly synthesized or procured batch of methyl formate-d4.
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Quality Control Workflow for Methyl Formate-d4 Verification

Initial Purity & Identity

Sample Receipt:
Methyl Formate-d4

Primary ID

Mass Spectrometry (GC-MS)
-Checkm/iz=64  [-————-—--- 1
- Check for m/z = 60 (impurity)

Isotopic Purity

Y

1H NMR Analysis
- Confirm absence of proton signals

- Quantify residual H-species

Structural Confirmation

FT-IR Spectroscopy
- Confirm C-D stretches (~2200 cm—1)
- Confirm absence of C-H stretches

Definitive Structure

13C NMR (Non-Decoupled)
- Confirm chemical shifts
- Verify C-D coupling (triplet & septet)

Fail

Fail

Physical Property Verification

Micro-Boiling Point
- Compare with expected value

Density Measurement
- Compare with expected value

Final QC Approval
Certificate of Analysis Issued

Click to download full resolution via product page

Caption: Quality control workflow for verifying the identity and purity of methyl formate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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